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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ML347 with other ALK2 inhibitors and

details a Western blot protocol to experimentally validate its inhibitory action on the ALK2

signaling pathway. The information presented is intended to assist researchers in designing

and executing experiments to assess the efficacy of ML347.

ALK2 Signaling Pathway and Inhibition by ML347
Activin receptor-like kinase 2 (ALK2), also known as ACVR1, is a type I serine/threonine kinase

receptor that plays a crucial role in the bone morphogenetic protein (BMP) signaling pathway.

Upon binding of a BMP ligand (e.g., BMP4, BMP6, BMP7), ALK2 forms a complex with a type II

BMP receptor. The type II receptor then phosphorylates and activates ALK2. Activated ALK2, in

turn, phosphorylates the downstream signaling proteins SMAD1 and SMAD5 (and the closely

related SMAD8/9). This phosphorylation event is a critical step in the canonical BMP signaling

cascade.[1][2][3] Phosphorylated SMAD1/5 then forms a complex with SMAD4, which

translocates to the nucleus to regulate the transcription of target genes involved in various

cellular processes, including osteogenesis.

ML347 is a potent and highly selective small molecule inhibitor of ALK1 and ALK2.[4][5] It

functions as an ATP-competitive antagonist, effectively blocking the kinase activity of ALK2 and

thereby preventing the phosphorylation of its downstream targets, SMAD1 and SMAD5. This

mechanism of action makes ML347 a valuable tool for studying ALK2-mediated signaling and a

potential therapeutic agent for diseases driven by aberrant ALK2 activity.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15544788?utm_src=pdf-interest
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.researchgate.net/figure/The-normal-BMP-TGF-b-signaling-pathways-and-abnormal-activin-A-induced-BMP-signaling_fig2_360502298
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3677712/
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.researchgate.net/publication/236098880_Development_of_an_ALK2-biased_BMP_type_I_receptor_kinase_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC6109843/
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ALK2 Signaling Pathway and ML347 Inhibition
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Western Blot Workflow for ALK2 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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